Cas no 80125-14-0 ((S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide)

• Product Name: (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide
• CAS No: 80125-14-0
• MF: C₁₆H₂₃BrN₂O₃
• MW: 371.269423723221
• MDL: MFCD00869705
• CID: 60182
• PubChem ID: 54477
• Update Time: 2025-06-11

(S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide
• (S)-3-Bromo-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxybenzamide
• 3-bromo-N-[[(2S)-1-ethylpyrrolidin-2-yl]methyl]-2,6-dimethoxybenzamide
• PROCAINAMIDE HCL
• (-)-N-ethyl-2-(3-bromo-2,6-dimethoxybenzamidomethyl)pyrrolidine
• (S)-3-bromo-N-[(1-ethylpyrrolidin-2-yl)methyl]-2,6-dimethoxybenzamide
• (S)-remoxipride
• FLA-731
• remoxipiride
• Remoxiprida
• Remoxiprida [INN-Spanish]
• remoxipride
• Remoxipride [USAN:BAN:INN]
• Remoxipridum
• Remoxipridum [INN-Latin]
• Romoxipride
• Roxiam
• S(-)-3-bromo-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxy-benzamide
• Remoxipride [USAN:INN:BAN]
• BRN 4323708
• 3-Bromo-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide (Remoxipride)
• NS00006219
• BDBM50026045
• NCGC00024870-02
• 3-Bromo-N-((R)-1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• REMOXIPRIDE [INN]
• GUJRSXAPGDDABA-NSHDSACASA-N
• 80125-14-0
• REMOXIPRIDE [WHO-DD]
• Remoxipride (USAN)
• 3-bromo-N-{[(2S)-1-ethylpyrrolidin-2-yl]methyl}-2,6-dimethoxybenzamide
• 80125-14-0 (free base)
• CHEBI:92948
• AB00514647
• 3-Bromo-N-((S)-1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• (-)-(S)-3-Bromo-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dimethoxybenzamide
• CAS-80125-14-0
• FLA-731(-)
• BRD-K54094468-003-05-3
• NCGC00024870-06
• NCGC00024870-04
• A-33547
• SCHEMBL121339
• UNII-0223RD59PE
• BSPBio_001001
• 0223RD59PE
• SPBio_002912
• 3-Bromo-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• FLA-731 FREE BASE
• Prestwick1_000971
• NCGC00024870-01
• (-)-(s)-3-bromo-N-(( 1-ethyl-2-pyrrolidinyl)-methyl)-2,6-dimethoxybenzamide
• FLA 731
• DB00409
• AB00514647-06
• REMOXIPRIDE [MART.]
• (S)-3-Bromo-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• Tocris-0916
• DTXCID4025668
• D02682
• CAS-73220-03-8
• A-33547.HCL.H20
• CHEMBL22242
• DTXSID6045668
• (-)-remoxipride
• (-)-(S)-3-Brom-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dimethoxybenzamid
• REMOXIPRIDE [MI]
• Tox21_110934_1
• (R,S)-3-Bromo-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• BPBio1_001171
• Prestwick3_000971
• HMS2089L19
• Prestwick0_000971
• BPBio1_001103
• EN300-18568278
• CS-0021136
• (S)-3-Bromo-2,6-dimethoxy-N-((1-ethyl-2-pyrrolidinyl)methyl)benzamide
• NCGC00016921-01
• (S)-(-)-3-Bromo-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxybenzamide
• 3-bromo-n-[[(2s)-1-ethyl-2-pyrrolidinyl]methyl]-2,6-dimethoxybenzamide
• A 33547
• BRD-K54094468-001-01-6
• NCGC00024870-03
• Prestwick2_000971
• HY-101313
• Q1169059
• Benzamide, 3-bromo-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dimethoxy-, (S)-
• BRD-K54094468-003-03-8
• 3-Bromo-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide(remoxipride)
• AKOS016014111
• REMOXIPRIDE [USAN]
• Benzamide, 3-bromo-2,6-dimethoxy-N-((1-ethyl-2-pyrrolidinyl)methyl)-, (S)-
• FLA 731 FREE BASE
• Biomol-NT_000015
• Tox21_110934
• Remoxiprida (INN-Spanish)
• Remoxipridum (INN-Latin)
• BRD-K54094468-003-11-1
• Benzamide, 3-bromo-2,6-dimethoxy-N-(1-ethyl-2-pyrrolidinylmethyl)-, hydrochloride, (S)-(-)-
• REMOXIPRIDE (MART.)
• Benzamide, 3-bromo-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxy-, (S)-
• (S)-3-Bromo-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dimethoxybenzamide
• (S)-(-)-2-((3-Bromo-2,6-dimethoxybenzamido)methyl)-1-ethylpyrrolidine hydrochloride
• N05AL04
• 3-bromo-N-(((2S)-1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide
• ((-))-(S)-3-Bromo-N-((1-ethyl-2-pyrrolidinyl)methyl)-2,6-dimethoxybenzamide
• (S)-(-)-3-Bromo-2,6-dimethoxy-N-(1-ethyl-2-pyrrolidinylmethyl)benzamide hydrochloride
• ((-))-(S)-3-Bromo-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxybenzamide
• 78810-02-3

• MDL： MFCD00869705
• Inchi： 1S/C16H23BrN2O3/c1-4-19-9-5-6-11(19)10-18-16(20)14-13(21-2)8-7-12(17)15(14)22-3/h7-8,11H,4-6,9-10H2,1-3H3,(H,18,20)/t11-/m0/s1
• InChI Key： GUJRSXAPGDDABA-NSHDSACASA-N
• SMILES： BrC1=CC=C(C(=C1OC)C(NC[C@@H]1CCCN1CC)=O)OC

Computed Properties

• Exact Mass: 370.08900
• Monoisotopic Mass: 370.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• Density: 1.292
• Boiling Point: 439.9°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.54
• PSA: 50.80000
• LogP: 3.00920
• Specific Rotation: D20 -64° (c = 2 in ethanol)

(S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide Security Information

• WGK Germany：3
• Safety Instruction： S26; S36; S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD150285)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide

Introduction to (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide (CAS No. 80125-14-0)

(S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide (CAS No. 80125-14-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its bromo-substituted benzamide core and a chiral pyrrolidine moiety, which together confer it with distinct pharmacological properties.

The chemical structure of (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide is composed of a 3-bromo substituent on the benzene ring, two methoxy groups at the 2 and 6 positions, and an amide linkage to a chiral (1-ethylpyrrolidin-2-yl)methyl group. The presence of the bromine atom and the methoxy groups imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide as a lead compound in drug discovery. Its chiral nature and specific functional groups make it an attractive candidate for the development of novel therapeutic agents. For instance, research has shown that this compound exhibits potent activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anti-cancer properties, (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in treating inflammatory diseases. The compound's ability to modulate these cytokines is attributed to its interaction with specific protein targets involved in the inflammatory response.

The synthesis of (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide typically involves multi-step procedures that ensure the formation of the desired chiral center and functional groups. Key steps include the bromination of a substituted benzene derivative, followed by coupling reactions to introduce the methoxy groups and the amide linkage. The final step involves the introduction of the chiral (1-ethylpyrrolidin-2-yl)methyl group through a stereoselective reaction. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The pharmacokinetic properties of (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide have been studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, it exhibits low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various diseases.

In conclusion, (S)-3-Bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide (CAS No. 80125-14-0) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and healthcare.